![molecular formula C21H31NO3S B5570170 (3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol](/img/structure/B5570170.png)
(3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol
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Description
(3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol is a useful research compound. Its molecular formula is C21H31NO3S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.20246502 g/mol and the complexity rating of the compound is 449. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been used in the synthesis of functionalized 4H-pyrano[3,2-c]pyridines, highlighting its utility in organic chemistry and pharmaceuticals (Mekheimer, Mohamed, & Sadek, 1997).
- It is involved in complex chemical reactions leading to various derivatives, demonstrating its versatility in synthetic chemistry (Omar & Basyouni, 1974).
Pharmacokinetics and Drug Metabolism
- The compound has been studied for its metabolism to various pharmacologically active metabolites, indicating its significance in drug metabolism research (Obach, Lin, Kimoto, Duvvuri, Nicholas, Kadar, Tremaine, & Sawant-Basak, 2018).
- Its metabolites exhibit different activities and properties, making it relevant in understanding drug action and side effects (Sawant-Basak, Coffman, Walker, Ryder, Tseng, Miller, Lee, Vanase-Frawley, Wong, Brodney, Rapp, & Obach, 2013).
Antimicrobial and Antitumor Activities
- Studies have explored its derivatives for antimicrobial and antifungal activities, indicating potential in developing new antimicrobial agents (Okasha, Fouda, Bajaber, Ghabbour, Amr, Naglah, Almehizia, Elhenawy, & El-Agrody, 2022).
- It has been used in the synthesis of compounds with promising anti-tumor activities, particularly against human breast, CNS, and colon cancer cell lines (Jurd, 1996).
Solid Form Selection in Pharmaceuticals
- The compound has been involved in studies for selecting stable solid forms of pharmaceutical compounds, important for drug development and formulation (Kojima, Sugano, Onoue, Murase, Sato, Kawabata, & Mano, 2008).
Molecular Interaction Studies
- It has been a subject in studies investigating molecular interactions, such as with cannabinoid receptors, contributing to our understanding of drug-receptor interactions (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Properties
IUPAC Name |
3-benzylsulfanyl-1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31NO3S/c1-17-15-22(11-10-21(17,24)19-7-12-25-13-8-19)20(23)9-14-26-16-18-5-3-2-4-6-18/h2-6,17,19,24H,7-16H2,1H3/t17-,21+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNNLYFCBJPBLPK-UTKZUKDTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)CCSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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